Cas no 622837-04-1 (9H-Carbazole-3,6-dicarboxaldehyde, 9-pentyl-)

9H-Carbazole-3,6-dicarboxaldehyde, 9-pentyl- structure
622837-04-1 structure
Product Name:9H-Carbazole-3,6-dicarboxaldehyde, 9-pentyl-
CAS No:622837-04-1
MF:C19H19NO2
MW:293.359665155411
CID:450953
PubChem ID:22600948
Update Time:2025-04-19

9H-Carbazole-3,6-dicarboxaldehyde, 9-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-3,6-dicarboxaldehyde, 9-pentyl-
    • 9-pentylcarbazole-3,6-dicarbaldehyde
    • 9-Pentyl-9H-carbazole-3,6-dicarbaldehyde
    • 622837-04-1
    • SCHEMBL6773378
    • DTXSID60626801
    • Inchi: 1S/C19H19NO2/c1-2-3-4-9-20-18-7-5-14(12-21)10-16(18)17-11-15(13-22)6-8-19(17)20/h5-8,10-13H,2-4,9H2,1H3
    • InChI Key: PFJFXTOXKWLGSX-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1)C1C=C(C=O)C=CC=1N2CCCCC

Computed Properties

  • Exact Mass: 293.14167
  • Monoisotopic Mass: 293.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • PSA: 39.07
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